Cas no 1465247-69-1 (1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine)

• Product Name: 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine
• CAS No: 1465247-69-1
• MF: C₁₂H₁₄F₃N₃O
• MW: 273.254272937775
• MDL: MFCD17085313
• CID: 4601371
• PubChem ID: 62507356
• Update Time: 2025-05-23

1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine, 1-(2-methoxy-1-methylethyl)-2-(trifluoromethyl)-
• 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine

• MDL： MFCD17085313
• Inchi： 1S/C12H14F3N3O/c1-7(6-19-2)18-10-4-3-8(16)5-9(10)17-11(18)12(13,14)15/h3-5,7H,6,16H2,1-2H3
• InChI Key： FBNUXQYPAQIIGR-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)N(C(C)COC)C2=CC=C(N)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine

Recent Advances in the Study of 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine (CAS: 1465247-69-1)

The compound 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine (CAS: 1465247-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, particularly in oncology and infectious diseases.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step organic reaction pathway, which has been optimized for higher yield and purity. Researchers have reported that the trifluoromethyl group at the 2-position of the benzimidazole ring significantly enhances the compound's metabolic stability and bioavailability. Additionally, the methoxypropan-2-yl moiety contributes to its improved solubility and pharmacokinetic properties, making it a viable candidate for oral administration.

In vitro and in vivo studies have demonstrated that 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine exhibits potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in inhibiting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The compound's ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a targeted therapy.

Beyond oncology, this compound has also shown promise in antimicrobial applications. Preliminary studies indicate that it exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further research is needed to elucidate the precise molecular targets.

Despite these promising findings, challenges remain in the clinical translation of 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and versatile pharmacological profile make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.

In conclusion, 1-(1-methoxypropan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazol-5-amine represents a significant advancement in the field of chemical biology and drug discovery. Its dual potential in oncology and antimicrobial therapy, coupled with its favorable pharmacokinetic properties, positions it as a compound of high interest for future research and development. Continued exploration of its mechanisms and applications will likely yield valuable insights and contribute to the next generation of targeted therapies.